N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H16N2O2S2/c1-11-3-6-13(7-4-11)22-10-16(20)19-17-18-14-8-5-12(21-2)9-15(14)23-17/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key: TYZGBMZEPZYTLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)OC
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide, also known as MBTH, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thioamide derivative of 2-aminobenzothiazole and has been shown to possess a range of interesting biochemical and physiological effects.

Scientific Research Applications

Antioxidant and Anti-Inflammatory Applications

The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide and its derivatives exhibit notable antioxidant and anti-inflammatory properties. A study demonstrated that certain derivatives, such as N-[4-(o-methoxyphenyl)-1,3-thiazol-2-yl]-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide and N-(6-nitro-/methoxy-1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide, showcased both antioxidant and anti-inflammatory activities, suggesting potential for therapeutic applications in conditions characterized by oxidative stress and inflammation (Koppireddi et al., 2013).

Anticancer Activity

Several studies have highlighted the anticancer potential of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide derivatives. For instance, compounds derived from this structure were tested in vitro against a range of human tumor cell lines, showcasing considerable anticancer activity. Specific compounds, such as N-[4-(benzothiazole-2-yl)-3-chlorophenyl]-2-[(benzimidazole-2-yl)thio]acetamide and N-[4-(benzothiazole-2-yl)phenyl]-2-[(1,5-diphenyl-1H-imidazole-2-yl)thio]acetamide, were found to be notably effective against certain cancer cell lines (Yurttaş et al., 2015). Furthermore, other studies have indicated the significant anticancer properties of similar compounds, particularly against leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers cell lines (Havrylyuk et al., 2010).

Antimicrobial Activity

Derivatives of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide have been synthesized and evaluated for their antimicrobial activity. Compounds in this series have shown promising results against various bacterial and fungal strains, demonstrating their potential as antimicrobial agents. Specifically, certain compounds have exhibited high inhibitory activity against gram-negative bacteria compared to gram-positive bacteria, and some have shown notable antifungal activity as well (Baviskar et al., 2013).

Molecular Structure and Interactions

Studies have also focused on the molecular structure and interactions of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide. Investigations into its crystal structure revealed the molecule's geometry, hydrogen bonding interactions, and dimer formations, providing insights into its potential binding properties and interactions at a molecular level (Bunev et al., 2013).